Cas no 2168443-04-5 (4-(4-aminophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-aminophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2168443-04-5
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6084644
• PubChem ID: 165861513
• Update Time: 2025-08-04

4-(4-aminophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminophenyl)pyrrolidine-3-carboxylic acid
• 2168443-04-5
• EN300-1454120

• Inchi： 1S/C11H14N2O2/c12-8-3-1-7(2-4-8)9-5-13-6-10(9)11(14)15/h1-4,9-10,13H,5-6,12H2,(H,14,15)
• InChI Key： DLRPZSNDRAGYMU-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 4-(4-aminophenyl)pyrrolidine-3-carboxylic acid

Professional Introduction to 4-(4-aminophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2168443-04-5)

4-(4-aminophenyl)pyrrolidine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2168443-04-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class of heterocyclic structures, characterized by a six-membered ring containing one nitrogen atom. The presence of an amino group at the para position of the phenyl ring and a carboxylic acid moiety at the 3-position of the pyrrolidine ring endows this molecule with unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural configuration of 4-(4-aminophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2168443-04-5) presents a rich scaffold for medicinal chemists to modify and optimize. The pyrrolidine core is a well-documented motif in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to mimic natural amino acid structures and interact favorably with biological targets. Specifically, the pyrrolidine ring can adopt different conformations, allowing for versatile interactions with enzymes and receptors. The amino group at the phenyl ring enhances hydrogen bonding capabilities, while the carboxylic acid functionality provides opportunities for salt formation and further derivatization, enabling the synthesis of various analogs with tailored pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The structural features of 4-(4-aminophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2168443-04-5) make it particularly relevant in this context. For instance, pyrrolidine derivatives have been extensively studied for their potential as GABA receptor modulators, which are critical in regulating neuronal excitability. Additionally, the phenyl ring with an amino substituent can serve as a scaffold for developing kinase inhibitors or other enzyme-targeting molecules. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain serine/threonine kinases, which are implicated in cancer progression and other pathological processes.

Moreover, the carboxylic acid group in 4-(4-aminophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2168443-04-5) offers a versatile handle for further chemical modifications. This functionality can be esterified to enhance lipophilicity or amidated to improve solubility, depending on the desired pharmacological outcome. Such modifications are crucial in optimizing drug-like properties such as bioavailability, metabolic stability, and target engagement. Recent advances in fragment-based drug design have highlighted the importance of small molecules like this one as starting points for hit identification and lead optimization. The ability to rapidly synthesize and screen derivatives of 4-(4-aminophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2168443-04-5) using high-throughput screening techniques has accelerated the discovery process in pharmaceutical research.

The pharmacological potential of 4-(4-aminophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2168443-04-5) has also been explored in preclinical models of inflammation and pain management. Studies indicate that pyrrolidine-based compounds can modulate inflammatory pathways by interacting with specific receptors or enzymes involved in the immune response. For example, derivatives of this scaffold have shown promise in reducing pro-inflammatory cytokine production and attenuating acute pain responses in animal models. These findings align with current trends in drug development aimed at addressing chronic inflammatory diseases without compromising efficacy or safety profiles.

In conclusion, 4-(4-aminophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2168443-04-5) represents a structurally intriguing compound with significant therapeutic potential across multiple disease areas. Its unique combination of functional groups—amino-substituted phenyl ring and carboxylic acid moiety—provides a versatile platform for medicinal chemistry innovation. As research continues to uncover new biological targets and mechanisms underlying human disease, compounds like this one will play an increasingly important role in shaping the next generation of therapeutics.